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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276

CAS Number: 14113-01-0[1]

This technical guide provides an in-depth overview of Ethyl Hydrogen Suberate, a monoester
of suberic acid. It is intended for researchers, scientists, and professionals in drug development
and other scientific fields. This document covers the compound's physicochemical properties,
detailed synthesis protocols, and its relevance in biological contexts.

Physicochemical Properties

Ethyl hydrogen suberate, also known as 8-ethoxy-8-oxooctanoic acid, is a dicarboxylic acid
monoester. Its physical and chemical characteristics are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b081276?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-hydrogen-suberate
https://www.benchchem.com/product/b081276?utm_src=pdf-body
https://www.benchchem.com/product/b081276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H1804 [1]
Molecular Weight 202.25 g/mol [1]
IUPAC Name 8-ethoxy-8-oxooctanoic acid [1]
Monoethyl suberate,
Synonyms Octanedioic acid monoethyl
ester
Appearance Colorless to pale yellow liquid
Melting Point 25-27 °C [2]
Boiling Point 345.5 °C (predicted) [3]
Solubility Slightly soluble in water
KCFVQEAPUOVXTH-
InChl Key [1]
UHFFFAOYSA-N
SMILES CCOC(=0)Ccccececec(=0)o [1]

Synthesis of Ethyl Hydrogen Suberate

Ethyl hydrogen suberate can be synthesized through two primary methods: the direct Fischer

esterification of suberic acid and the partial (half) saponification of diethyl suberate.[2]

Fischer Esterification of Suberic Acid

This method involves the acid-catalyzed reaction of suberic acid with ethanol. To favor the

formation of the monoester over the diester, reaction conditions and stoichiometry are crucial.

Experimental Protocol:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve suberic acid in a large excess of absolute ethanol.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or p-toluenesulfonic acid, to the reaction mixture.[2] The acid protonates the
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carbonyl oxygen of the carboxylic acid, making it more susceptible to nucleophilic attack by
the alcohol.[4][5][6]

o Reaction Conditions: Heat the mixture to reflux and maintain for a period determined by
reaction monitoring (e.g., by thin-layer chromatography). The use of excess ethanol shifts the
equilibrium towards the product side.[5][6]

o Workup and Purification: After cooling to room temperature, the excess ethanol is removed
under reduced pressure. The residue is then dissolved in an organic solvent (e.g., diethyl
ether or ethyl acetate) and washed with a saturated sodium bicarbonate solution to remove
unreacted suberic acid and the acid catalyst. The organic layer is then washed with brine,
dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude
product.

 Purification: The crude Ethyl Hydrogen Suberate can be further purified by column
chromatography on silica gel.

Fischer Esterification of Suberic Acid.

Half-Saponification of Diethyl Suberate

This method involves the selective hydrolysis of one of the two ester groups of diethyl suberate
using a limited amount of a base.

Experimental Protocol:

e Reaction Setup: Dissolve diethyl suberate in a suitable solvent, such as ethanol or a mixture
of ethanol and water, in a round-bottom flask equipped with a magnetic stirrer.

» Base Addition: Slowly add one equivalent of an aqueous solution of a strong base, typically
sodium hydroxide (NaOH) or potassium hydroxide (KOH), to the stirred solution at room
temperature.[2]

o Reaction Monitoring: The progress of the reaction should be carefully monitored (e.g., by
TLC or GC) to prevent the hydrolysis of the second ester group.

o Workup: Once the reaction is complete, the solvent is partially removed under reduced
pressure. The reaction mixture is then acidified with a dilute strong acid (e.g., HCI) to
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protonate the carboxylate salt.

» Extraction and Purification: The product, Ethyl Hydrogen Suberate, is extracted with an
organic solvent. The organic layer is washed with water and brine, dried over anhydrous
sodium sulfate, and the solvent is evaporated. Further purification can be achieved by
vacuum distillation or column chromatography.

Half-Saponification of Diethyl Suberate.

Biological Significance and Signaling Pathways

Direct involvement of Ethyl Hydrogen Suberate in specific signaling pathways has not been
extensively documented. However, its parent compound, suberic acid, is a known metabolite
and its presence can be indicative of certain metabolic states.

Suberic acid is a dicarboxylic acid that can be formed from the w-oxidation of fatty acids.[7]
Under conditions of impaired mitochondrial -oxidation, such as in medium-chain acyl-CoA
dehydrogenase deficiency (MCAD), the metabolism of fatty acids is shunted towards the w-
oxidation pathway, leading to an accumulation of dicarboxylic acids, including suberic acid, in
urine.[8][9][10] Therefore, elevated levels of suberic acid can be a biomarker for certain fatty
acid oxidation disorders.[8][9][10]

The metabolism of suberic acid itself occurs via peroxisomal (3-oxidation, which sequentially
shortens the dicarboxylic acid chain.[7]

Metabolic context of Suberic Acid.

Analytical Characterization

The identity and purity of synthesized Ethyl Hydrogen Suberate are typically confirmed using
a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of Ethyl Hydrogen Suberate is expected to show
characteristic signals for the ethyl group (a triplet for the methyl protons and a quartet for the
methylene protons) and the methylene groups of the suberate backbone. The acidic proton
of the carboxylic acid group will also be present.[2]
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e 13C NMR: The carbon NMR spectrum will display distinct peaks for the carbonyl carbons of
the ester and carboxylic acid groups, the carbons of the ethyl group, and the carbons of the
aliphatic chain.[2]

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of Ethyl Hydrogen Suberate.
The mass spectrum will show a molecular ion peak corresponding to the compound's
molecular weight.[1] Fragmentation patterns can provide further structural information.

Chromatographic Methods

» High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC,
is a valuable technique for assessing the purity of Ethyl Hydrogen Suberate.

e Gas Chromatography (GC): GC can also be employed for purity analysis, often in
conjunction with mass spectrometry (GC-MS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl Hydrogen Suberate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081276#what-is-the-cas-number-for-ethyl-hydrogen-
suberate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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